Cas no 4436-30-0 (2-methyl-2-pentyl-1,3-benzodioxole)

• Product Name: 2-methyl-2-pentyl-1,3-benzodioxole
• CAS No: 4436-30-0
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 929443
• PubChem ID: 78173
• Update Time: 2025-04-19

2-methyl-2-pentyl-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-pentyl-1,3-benzodioxole
• 1,3-Benzodioxole, 2-methyl-2-pentyl-
• 2-Heptanone, cyclic o-phenylene acetal
• 2-methyl-2-n-pentyl-1,3-benzodioxole
• AC1L2UND
• AC1Q6ZZB
• AR-1E3471
• EINECS 224-647-5
• NSC27561
• NSC 27561
• SCHEMBL11004277
• 2-methyl-2-pentylbenzo[d][1,3]dioxole
• UNII-WYX5U2V2AZ
• NS00031420
• 4436-30-0
• WYX5U2V2AZ
• NSC-27561
• Benzene, 1,2-(1-methylhexylidenedioxy)-
• DTXSID8063460

• Inchi： 1S/C13H18O2/c1-3-4-7-10-13(2)14-11-8-5-6-9-12(11)15-13/h5-6,8-9H,3-4,7,10H2,1-2H3
• InChI Key： PELGNAVQBDNQGI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC1(C)CCCCC

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 3.75430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles